![molecular formula C17H21N3O2S B5650022 N-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide](/img/structure/B5650022.png)
N-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to the requested molecule often involves multi-component condensation reactions. For example, Shaabani et al. (2009) developed a novel and efficient method for synthesizing tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine derivatives, which share a similar complexity in ring structures to the compound , using an aromatic diamine, Meldrum's acid, and an isocyanide without requiring a catalyst or activation (Shaabani et al., 2009).
Molecular Structure Analysis
The molecular structure of compounds with thiadiazole moieties has been extensively studied. For instance, Matwijczuk et al. (2018) performed fluorescence studies on thiadiazole derivatives, indicating the influence of molecular aggregation and charge transfer effects on their properties, which might be relevant for understanding the fluorescence behavior of the compound (Matwijczuk et al., 2018).
Chemical Reactions and Properties
Thiadiazoles are known for their reactivity and participation in various chemical reactions. The work by Mohamed et al. (2020) outlines a strategy for using the cyanomethylene functionality of thiadiazole derivatives to construct new heterocycles, demonstrating the versatility and reactivity of thiadiazole-containing compounds in synthesizing potentially biologically active molecules (Mohamed et al., 2020).
Physical Properties Analysis
The physical properties of compounds similar to the requested molecule, such as solubility, melting point, and crystallinity, can be inferred from the structural similarities with benzothiazine derivatives, as studied by Ukrainets et al. (2014), where pharmacological screening identified compounds with high analgesic activity, suggesting a strong interrelation between structure and physical properties (Ukrainets et al., 2014).
Chemical Properties Analysis
The chemical properties, such as reactivity, stability, and interactions with biological targets, can be closely linked to the functional groups present in the molecule. Studies like those by Tiwari et al. (2017) on thiadiazole scaffold compounds indicate that such moieties contribute significantly to anticancer activity, providing insights into the chemical behavior of similar compounds (Tiwari et al., 2017).
properties
IUPAC Name |
N-[(4-propan-2-ylthiadiazol-5-yl)methyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O2S/c1-11(2)16-15(23-20-19-16)10-18-17(21)13-7-8-22-14-6-4-3-5-12(14)9-13/h3-6,11,13H,7-10H2,1-2H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWTAYAZMEGRALT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(SN=N1)CNC(=O)C2CCOC3=CC=CC=C3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.